Cas no 885273-14-3 (5-(Benzothiophen-2-Yl)-1h-Indole)

5-(Benzothiophen-2-Yl)-1H-Indole is a heterocyclic compound featuring a benzothiophene moiety fused to an indole core. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry. Its rigid, conjugated framework enhances stability and facilitates π-π stacking interactions, which are advantageous in the development of organic semiconductors and fluorescent probes. The compound's dual aromatic systems also offer versatile reactivity for further functionalization, enabling tailored modifications for specific applications. Its high purity and well-defined structure ensure reproducibility in research and industrial processes. This compound is particularly useful in medicinal chemistry for designing kinase inhibitors and other bioactive molecules.

5-(Benzothiophen-2-Yl)-1h-Indole structure

885273-14-3 structure

Product Name:5-(Benzothiophen-2-Yl)-1h-Indole

CAS No:885273-14-3

MF:C₁₆H₁₁NS

MW:249.330242395401

MDL:MFCD04114727

CID:710978

Update Time:2025-06-06

5-(Benzothiophen-2-Yl)-1h-Indole Chemical and Physical Properties

Names and Identifiers

- 1H-Indole,5-benzo[b]thien-2-yl-
- 5-(1-benzothiophen-2-yl)-1H-indole
- 5-(Benzothiophen-2-yl)-1H-indole
- 5-Benzo[b]thien-2-yl-1H-indole (ACI)
- 5-(Benzothiophen-2-Yl)-1h-Indole
- MDL： MFCD04114727
- Inchi： 1S/C16H11NS/c1-2-4-15-12(3-1)10-16(18-15)13-5-6-14-11(9-13)7-8-17-14/h1-10,17H
- InChI Key： PHDNOIUJFAIQBO-UHFFFAOYSA-N
- SMILES： S1C(C2C=C3C(NC=C3)=CC=2)=CC2C1=CC=CC=2

Computed Properties

Exact Mass: 249.06100
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.7

Experimental Properties

PSA: 44.03000
LogP: 5.04960

5-(Benzothiophen-2-Yl)-1h-Indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B677473-5mg	5-(Benzothiophen-2-Yl)-1h-Indole	885273-14-3		5mg	$ 50.00	2022-06-06
TRC	B677473-10mg	5-(Benzothiophen-2-Yl)-1h-Indole	885273-14-3		10mg	$ 70.00	2022-06-06
TRC	B677473-50mg	5-(Benzothiophen-2-Yl)-1h-Indole	885273-14-3		50mg	$ 275.00	2022-06-06
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0027-1g	5-(Benzothiophen-2-yl)-1H-indole	885273-14-3	97%	1g	15943.2CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0027-5g	5-(Benzothiophen-2-yl)-1H-indole	885273-14-3	97%	5g	58345.32CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0027-500mg	5-(Benzothiophen-2-yl)-1H-indole	885273-14-3	97%	500mg	8463.46CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0027-100mg	5-(Benzothiophen-2-yl)-1H-indole	885273-14-3	97%	100mg	2756.14CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0027-250mg	5-(Benzothiophen-2-yl)-1H-indole	885273-14-3	97%	250mg	4655.75CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0027-50mg	5-(Benzothiophen-2-yl)-1H-indole	885273-14-3	97%	50mg	1797.85CNY	2021-07-19
Chemenu	CM230665-1g	5-(Benzo[b]thiophen-2-yl)-1H-indole	885273-14-3	95%+	1g	$***	2023-03-31

5-(Benzothiophen-2-Yl)-1h-Indole Production Method

Production Method 1

10075-50-0

98437-23-1

885273-14-3

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Tetrahydrofuran , Water ; 5 min, 24 °C
1.2 Catalysts: Palladium diacetate , Tri-tert-butylphosphine Solvents: Tetrahydrofuran ; 5 min, 24 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Flash Generation of a Highly Reactive Pd Catalyst for Suzuki-Miyaura Coupling by Using a Flow Microreactor

Nagaki, Aiichiro; Takabayashi, Naofumi; Moriwaki, Yuya; Yoshida, Jun-ichi, Chemistry - A European Journal, 2012, 18(38), 11871-11875